Cas no 2248412-53-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methanesulfonylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methanesulfonylbenzoate
• CAS No: 2248412-53-3
• MF: C₁₈H₁₅NO₆S
• MW: 373.37980389595
• CID: 5808766
• PubChem ID: 165730500
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248412-53-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methanesulfonylbenzoate
• EN300-6519898

• Inchi： 1S/C18H15NO6S/c1-3-11-8-9-12(26(2,23)24)10-15(11)18(22)25-19-16(20)13-6-4-5-7-14(13)17(19)21/h4-10H,3H2,1-2H3
• InChI Key： IDLAVJMQLHDKKA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CC)=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 373.06200837g/mol
• Monoisotopic Mass: 373.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methanesulfonylbenzoate

Chemical Compound CAS No 2248412-53-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-Ethyl-5-Methanesulfonylbenzoate

The compound with CAS No 2248412-53, known as 1,3-dioxo-2,3-dihydro-1H-isoindol, has recently gained attention in the field of organic chemistry due to its unique structural properties and potential applications in drug design and materials science. This compound is a derivative of isoindole, a bicyclic structure that has been extensively studied for its role in various biological processes and synthetic applications.

Recent studies have highlighted the importance of the methanesulfonylbenzoate group in enhancing the compound's stability and bioavailability. Researchers have found that this functional group plays a critical role in modulating the compound's interaction with cellular membranes, making it a promising candidate for drug delivery systems. The presence of the ethyl substituent further enhances the compound's lipophilicity, which is crucial for its ability to cross biological barriers effectively.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production time, making it more feasible for large-scale manufacturing. This approach not only optimizes the production process but also ensures higher purity levels, which are essential for its intended applications.

The structural integrity of 1,3-dioxo-based compounds has been a focal point in recent research. Scientists have discovered that the isoindole ring system exhibits remarkable resistance to oxidative stress, making it ideal for use in high-performance materials such as polymers and coatings. Additionally, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

From a pharmacological perspective, the compound has shown potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated that it can effectively reduce cytokine production without causing significant toxicity to healthy cells. This makes it a strong candidate for further development into therapeutic agents targeting inflammatory diseases.

In conclusion, CAS No 224841-based compounds like 1,3-dioxo-derived isoindoles represent a valuable addition to the arsenal of chemical tools available for modern scientific research. Their unique properties and versatile applications continue to drive innovation across multiple disciplines, ensuring their relevance in both academic and industrial settings.